Cas no 26328-53-0 (Amoscanate)

• Product name: Amoscanate
• CAS No: 26328-53-0
• MF: C₁₃H₉N₃O₂S
• MW: 271.294461011887
• CID: 274917
• PubChem ID: 33488

Amoscanate Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-isothiocyanato-N-(4-nitrophenyl)-
• Amoscanate
• 4-Nitro-4'-iso-thiocyanate diphenyl amine
• 4-Isothiocyanato-N-(4-nitrophenyl)benzenamine
• C-9333 GO
• CGP-4540
• CIBA-9333 GO
• Nithiocyamine
• 4-(4-Nitroanilino)phenylisothiocyanat
• 4-(4-nitroanilino)-phenylisothiocyanate
• 4-(4-nitrophenyl)-aminophenylisothiocyanate
• 4-Isothiocyanato-4'-nitrodiphenylamine
• 4-Nitro-4'-isothiocyano-diphenylamin
• 7505
• Amoscanato
• Amoscanato [INN-Spanish]
• Amoscanatum
• Amoscanatum [INN-Latin]
• CCRIS 4111
• Ciba 9333 GO
• AMOSCANATE [MI]
• Amoscanate [INN]
• 26328-53-0
• CHEBI:38944
• (4-Isothiocyanato-phenyl)-(4-nitrophenyl)amine
• HY-129051
• BRN 0888705
• CGP4540(Amoscanate)?
• 100990-46-3
• NS00121034
• 4-isothiocyanato-N-(4-nitrophenyl)aniline
• CGP4540(Amoscanate)
• Benzenamine, 4-isothiocyanato-N-(4-nitrophenyl)-
• p-(p-Nitroanilino)phenyl isothiocyanate
• CHEMBL93385
• C 9333 GO
• UNII-X0MK46CVRB
• X0MK46CVRB
• Benzenamine, 4-isothiocyanato-N-(4-nitrophenyl)- (9CI)
• GO 9333
• ISOTHIOCYANIC ACID, p-(p-NITROANILINO)PHENYL ESTER
• Amoscanate; C 9333Go; CGP 4540; CIBA 9333Go
• DTXSID90180946
• Benzen-t-amine, 4-isothiocyanato-N-(4-nitrophenyl)-
• MS-23840
• AKOS040745560
• 4-Isothiocyano-4'-nitro diphenylamine
• CGP 4540
• SCHEMBL159478
• (4-isothiocyanatophenyl)(4-nitrophenyl)amine
• CS-0103323
• AMOSCANATE [MART.]
• Q4747973
• CGP4540
• nithiocyanamine
• Amoscanato (INN-Spanish)
• Benzenamine, 4-isothiocyanato-N-(4-nitrophenyl)-(9CI)
• DTXCID30103437
• C 9333-Go
• GLXC-15403
• Amoscanatum (INN-Latin)
• 4-Isothiocyanato-N-(4-nitrophenyl)-aniline
• C-9333-Go
• DA-72126
• G12674
• AMOSCANATE (MART.)

• Inchi： InChI=1S/C13H9N3O2S/c17-16(18)13-7-5-12(6-8-13)15-11-3-1-10(2-4-11)14-9-19/h1-8,15H
• InChI Key： DKVNAGXPRSYHLB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(NC2C=CC([N+]([O-])=O)=CC=2)=CC=1)=C=S

Computed Properties

• Exact Mass: 271.04167
• Monoisotopic Mass: 271.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Density: 1.3474 (rough estimate)
• Melting Point: 196-198°
• Boiling Point: 469.7ºC at 760mmHg
• Flash Point: 237.9ºC
• Refractive Index: 1.6740 (estimate)
• PSA: 67.53
• LogP: 4.66890

Amoscanate Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes